Cas no 62574-36-1 (2-Naphthalenecarbothioamide, 1-amino-)

• Product Name: 2-Naphthalenecarbothioamide, 1-amino-
• CAS No: 62574-36-1
• MF: C₁₁H₁₀N₂S
• MW: 202.275500774384
• CID: 439715
• PubChem ID: 12349111
• Update Time: 2025-04-19

2-Naphthalenecarbothioamide, 1-amino- Chemical and Physical Properties

Names and Identifiers

• 2-Naphthalenecarbothioamide, 1-amino-
• 1-aminonaphthalene-2-carbothioamide
• DTXSID50493140
• 62574-36-1

• Inchi： 1S/C11H10N2S/c12-10-8-4-2-1-3-7(8)5-6-9(10)11(13)14/h1-6H,12H2,(H2,13,14)
• InChI Key： ZBWBFMNUAQVACX-UHFFFAOYSA-N
• SMILES： S=C(C1=CC=C2C=CC=CC2=C1N)N

Computed Properties

• Exact Mass: 202.0566
• Monoisotopic Mass: 202.05646950g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 84.1Ų

Experimental Properties

• PSA: 52.04